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Compound of Interest

Compound Name: (Rac)-EBET-1055

Cat. No.: B12375669 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of (Rac)-
EBET-1055, a potent bromodomain and extra-terminal (BET) PROTAC degrader. Adherence to

these guidelines is essential to ensure personal safety and maintain the integrity of the

compound for research applications. As a potent, biologically active molecule, (Rac)-EBET-
1055 requires careful handling to minimize exposure risk.

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment (PPE) is mandatory to prevent

accidental exposure when handling (Rac)-EBET-1055. The level of protection should be based

on the specific procedure and the quantity of the compound being handled.
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PPE Category Item
Specifications and
Recommendations

Hand Protection Gloves

Double-gloving with disposable

nitrile gloves is required.

Change gloves immediately if

contaminated or torn.

Eye & Face Protection Safety Goggles/Shield

Chemical splash goggles are

mandatory. A full-face shield

should be worn over goggles

when handling larger

quantities or if there is a

significant splash risk.

Body Protection Laboratory Coat

A dedicated, solid-front lab

coat with tight-fitting cuffs is

required. The lab coat should

be laundered regularly and not

worn outside of the laboratory.

Respiratory Protection Respirator

For handling the solid

compound (weighing,

aliquoting), a NIOSH-approved

N95 or higher-rated respirator

is required to prevent

inhalation of fine particles.

Handling and Solution Preparation
(Rac)-EBET-1055 should be handled in a designated area, such as a certified chemical fume

hood or a glove box, to minimize inhalation exposure.

Materials:

(Rac)-EBET-1055 solid

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile, amber glass vials or microcentrifuge tubes

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (optional)

Protocol for Preparing a Stock Solution:

Equilibration: Before opening, allow the vial of solid (Rac)-EBET-1055 to equilibrate to room

temperature for at least 20 minutes. This prevents condensation of moisture onto the

compound.

Weighing: Perform all weighing operations within a chemical fume hood or a containment

enclosure. Use an analytical balance with a draft shield.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

solid (Rac)-EBET-1055 to achieve the desired stock concentration. (Rac)-EBET-1055 is

soluble in DMSO at 100 mg/mL.[1]

Dissolution: Cap the vial tightly and vortex thoroughly to dissolve the compound. If

necessary, brief sonication in a water bath can aid dissolution.

Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into single-use, light-

protected amber vials. Store immediately at the recommended temperature.

Storage and Stability
Proper storage is critical to maintain the stability and activity of (Rac)-EBET-1055.
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Form
Storage
Temperature

Duration Recommendations

Solid -20°C Long-term

Store in a tightly

sealed container,

protected from light

and moisture.[1]

Stock Solution (in

DMSO)
-80°C Up to 6 months

Aliquot into single-use

vials to avoid repeated

freeze-thaw cycles.

Protect from light.

-20°C Up to 1 month

For shorter-term

storage, aliquot to

avoid freeze-thaw

cycles and protect

from light.[1]

Disposal Plan
All waste materials contaminated with (Rac)-EBET-1055 must be treated as hazardous

chemical waste.

Unused Compound: Collect in a clearly labeled, sealed container and dispose of through a

certified hazardous waste vendor. Do not discard down the drain or in regular trash.

Contaminated Labware: All disposable labware (e.g., pipette tips, tubes, vials) that has come

into contact with (Rac)-EBET-1055 must be collected in a designated, puncture-resistant,

and sealed hazardous waste container.

Contaminated PPE: Carefully doff all contaminated PPE to avoid self-contamination. Place

gloves, disposable lab coats, and other contaminated items in a sealed bag labeled as

hazardous waste.

Aqueous Waste: Collect any aqueous waste containing (Rac)-EBET-1055 in a sealed,

clearly labeled container. Do not mix with other waste streams unless compatibility has been

confirmed.
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Experimental Workflow and Safety Diagram
The following diagrams illustrate the general workflow for safely handling (Rac)-EBET-1055
and the mechanism of action for a PROTAC degrader.
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Caption: Workflow for the safe handling of (Rac)-EBET-1055.
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Caption: General mechanism of action for a PROTAC degrader.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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